Cas no 1699044-54-6 (Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate)

Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex piperidine-based frameworks. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromomethyl moiety provides a reactive handle for further functionalization. The cyclohexylmethoxy substituent contributes to steric and electronic modulation, making this compound useful in medicinal chemistry and drug discovery. Its well-defined reactivity profile allows for efficient incorporation into target molecules, supporting applications in the development of pharmaceuticals and bioactive compounds. The compound is typically handled under inert conditions to preserve its integrity.

Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate structure

1699044-54-6 structure

Product Name:Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate

CAS No:1699044-54-6

MF:C₁₈H₃₂BrNO₃

MW:390.355585098267

MDL:MFCD31606300

CID:5602980

PubChem ID:104969682

Update Time:2025-11-07

Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate
- EN300-1135767
- 1699044-54-6
- Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate
- MDL： MFCD31606300
- Inchi： 1S/C18H32BrNO3/c1-17(2,3)23-16(21)20-11-9-18(14-19,10-12-20)22-13-15-7-5-4-6-8-15/h15H,4-14H2,1-3H3
- InChI Key： HBLOJHAFUGOCCI-UHFFFAOYSA-N
- SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCC1CCCCC1

Computed Properties

Exact Mass: 389.15656g/mol
Monoisotopic Mass: 389.15656g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 380
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 38.8Å²

Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1135767-1g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	1g	$1057.0	2023-08-31
Enamine	EN300-1135767-5g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	5g	$3065.0	2023-08-31
Enamine	EN300-1135767-10g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	10g	$4545.0	2023-08-31
Enamine	EN300-1135767-0.05g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	0.05g	$888.0	2023-08-31
Enamine	EN300-1135767-0.1g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	0.1g	$930.0	2023-08-31
Enamine	EN300-1135767-0.25g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	0.25g	$972.0	2023-08-31
Enamine	EN300-1135767-0.5g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	0.5g	$1014.0	2023-08-31
Enamine	EN300-1135767-1.0g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	1g	$1229.0	2023-05-26
Enamine	EN300-1135767-2.5g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	2.5g	$2071.0	2023-08-31
Enamine	EN300-1135767-5.0g	tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate	1699044-54-6	5g	$3562.0	2023-05-26

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Additional information on Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate (CAS No. 1699044-54-6)

Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate (CAS No. 1699044-54-6) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is particularly valued for its role as a versatile intermediate in the development of bioactive molecules. Its unique structural features, including the tert-butyl protecting group and the reactive bromomethyl moiety, make it a critical building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for piperidine-based intermediates like Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate has surged due to their relevance in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "CAS 1699044-54-6 applications" or "synthesis of piperidine derivatives," highlighting its importance in modern organic chemistry. The compound's cyclohexylmethoxy group further enhances its lipophilicity, a property often exploited in optimizing drug bioavailability.

The synthesis of Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate typically involves multi-step reactions, including Boc protection, etherification, and bromination. These processes are meticulously optimized to ensure high yield and purity, as discussed in queries like "purification methods for bromomethyl piperidine derivatives." Analytical techniques such as NMR spectroscopy and HPLC are essential for characterizing this compound, addressing common questions about "CAS 1699044-54-6 spectroscopic data."

From an industrial perspective, Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate aligns with the growing trend toward green chemistry and sustainable synthesis. Innovations in catalytic bromination and solvent-free reactions have been explored to minimize environmental impact, resonating with searches for "eco-friendly piperidine synthesis." Additionally, its stability under controlled conditions makes it suitable for large-scale production, a topic frequently queried as "scaling up Boc-protected intermediates."

In conclusion, Tert-butyl 4-(bromomethyl)-4-(cyclohexylmethoxy)piperidine-1-carboxylate (CAS No. 1699044-54-6) represents a pivotal compound bridging academic research and industrial applications. Its structural adaptability and relevance to drug design ensure its continued prominence in scientific literature and patent filings. As interest in targeted therapeutics grows, this intermediate will remain a cornerstone for innovations in organic synthesis and pharmaceutical development.